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Compound of Interest

Compound Name: 2,4-Dimethyl-1-heptene

Cat. No.: B099265 Get Quote

An In-depth Technical Guide to 2,4-Dimethyl-1-
heptene
Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the chemical properties of 2,4-Dimethyl-
1-heptene, a volatile organic compound belonging to the alkene family.

Chemical Identity and Molecular Structure
2,4-Dimethyl-1-heptene is an unsaturated hydrocarbon. Its structure is defined by a seven-

carbon parent chain (heptane) with a double bond at the first carbon position (making it a

heptene). Two methyl groups are attached as substituents at the second and fourth carbon

atoms.

Molecular Formula: C₉H₁₈[1][2][3][4]

IUPAC Name: 2,4-dimethylhept-1-ene[5]

CAS Registry Number: 19549-87-2[1][2]

The molecular formula is determined by identifying the seven-carbon heptene chain and adding

the two methyl (CH₃) groups, then saturating the remaining carbon bonds with hydrogen

atoms.
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Physicochemical Properties
The molecular weight and other key physical properties are crucial for handling, storage, and

application in a research setting.

Data Summary Table

Property Value Source(s)

Molecular Formula C₉H₁₈ [1][2][3][4]

Molecular Weight 126.24 g/mol [2][4][5]

126.2392 g/mol [1]

CAS Number 19549-87-2 [1][2]

Density 0.732 g/cm³ [3]

Boiling Point 134 °C [5]

137.3 °C at 760 mmHg [3]

Physical Form Liquid [5]

Color Colorless [5]

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic masses of its constituent atoms.

[6] The calculation for 2,4-Dimethyl-1-heptene is detailed below.

Experimental Protocols

Protocol 1: Molecular Weight Calculation

Determine the Molecular Formula: Based on the IUPAC name "2,4-Dimethyl-1-heptene,"

the molecular formula is established as C₉H₁₈.

Identify Atomic Masses: Obtain the average atomic masses of Carbon (C) and Hydrogen (H)

from the periodic table.
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Atomic Mass of Carbon (C) ≈ 12.011 u[7][8]

Atomic Mass of Hydrogen (H) ≈ 1.008 u[9][10]

Calculate Total Mass: Multiply the atomic mass of each element by the number of atoms of

that element in the molecule and sum the results.[11]

Mass from Carbon = 9 atoms × 12.011 u/atom = 108.099 u

Mass from Hydrogen = 18 atoms × 1.008 u/atom = 18.144 u

Sum for Molecular Weight:

Total Molecular Weight = 108.099 u + 18.144 u = 126.243 u

The following diagram illustrates the logical workflow for this calculation.
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Caption: Workflow for determining molecular weight.

Applications and Further Research
As a volatile organic compound and an alkene, 2,4-Dimethyl-1-heptene can serve as a

starting material or intermediate in organic synthesis. Its properties may be of interest in the
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fields of fuel research, polymer chemistry, and as a component in complex mixtures for

analytical standard development. Currently, there is limited public information available citing

this specific molecule in complex biological signaling pathways or as a primary focus in drug

development. Further research would be required to elucidate any potential bioactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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